Labeling Chemistry
  • Rhod-2 AM
    Rhod-2 AM
    • Cat. No.:
    • B146046
    • CAS No.:
    • Molecular Formula:
    • C52H59BrN4O19
    • Molecular Weight:
    • 1123.9 g/mol
    Description
    Rhod-2 dye is an organic bromide salt and a xanthene dye. It has a role as a fluorochrome. It contains a rhod-2(1+).
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  • 4-Nitro-7-piperazinobenzofurazan
    4-Nitro-7-piperazinobenzofurazan
    • Cat. No.:
    • B162425
    • CAS No.:
    • 139332-66-4
    • Molecular Formula:
    • C10H11N5O3
    • Molecular Weight:
    • 249.23 g/mol
    Description
    structure in first source
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  • SKM 4-45-1
    SKM 4-45-1
    • Cat. No.:
    • B563827
    • CAS No.:
    • 290374-09-3
    • Molecular Formula:
    • C47H52N2O10
    • Molecular Weight:
    • 804.9
    Description
    It is a labeled analog of arachidonoyl ethanolamide (anandamide;  AEA) that is non-fluorescent when outside the cell. Upon transport into the cell interior, it is cleaved by esterases to give a bright fluor...
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  • Dansyl chloride
    Dansyl chloride
    • Cat. No.:
    • B1669800
    • CAS No.:
    • 605-65-2
    • Molecular Formula:
    • C12H12ClNO2S
    • Molecular Weight:
    • 269.75 g/mol
    Description
    “][“]. It has a molecular formula of C12H12ClNO2S[“].

    In the field of biochemistry, it is primarily used for the detection of protein, N-terminal amino acids, and peptides by reverse phase high performance liquid chromatography (HPLC)[“][“]. It is also used to determine the degree of labeling in proteins such as chymotrypsin and ovalbumin[“][“].

    Furthermore, Dansyl chloride acts as a precursor for the synthesis of other derivatives like dansyl amide[“][“]. It is typically available in the form of a yellow to orange powder[“].

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    What is Dansyl chloride?

    Dansyl chloride, also known as 5-(dimethylamino)naphthalene-1-sulfonyl chloride, is a fluorogenic reagent widely used in scientific research[

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  • Reactive Black 39
    Reactive Black 39
    • Cat. No.:
    • B12081799
    • CAS No.:
    • 68259-02-9
    • Molecular Formula:
    • C25H14ClN10Na5O16S5
    • Molecular Weight:
    • 1021.2 g/mol
    Description
    Reactive Black 39 is a useful research compound. Its molecular formula is C25H14ClN10Na5O16S5 and its molecular weight is 1021.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Reactive Blac...
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  • Cy5-PEG3-endo-BCN
    Cy5-PEG3-endo-BCN
    • Cat. No.:
    • B12376681
    • CAS No.:
    • Molecular Formula:
    • C51H69ClN4O6
    • Molecular Weight:
    • 869.6 g/mol
    Description
    Cy5-PEG3-endo-BCN is a useful research compound. Its molecular formula is C51H69ClN4O6 and its molecular weight is 869.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cy5-PEG3-endo-BCN sui...
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  • MB 660R NHS Ester
    MB 660R NHS Ester
    • Cat. No.:
    • B13720212
    • CAS No.:
    • Molecular Formula:
    • C35H44N4O14S3
    • Molecular Weight:
    • 840.9 g/mol
    Description
    MB 660R NHS Ester is a useful research compound. Its molecular formula is C35H44N4O14S3 and its molecular weight is 840.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MB 660R NHS Ester su...
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  • Sulfo Cy7 bis-SH
    Sulfo Cy7 bis-SH
    • Cat. No.:
    • B15555176
    • CAS No.:
    • Molecular Formula:
    • C41H53N4NaO8S4
    • Molecular Weight:
    • 881.1 g/mol
    Description
    Sulfo Cy7 bis-SH is a useful research compound. Its molecular formula is C41H53N4NaO8S4 and its molecular weight is 881.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sulfo Cy7 bis-SH sui...
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  • Bodipy FL hydrazide hydrochloride
    Bodipy FL hydrazide hydrochloride
    • Cat. No.:
    • B15555188
    • CAS No.:
    • Molecular Formula:
    • C14H18BClF2N4O
    • Molecular Weight:
    • 342.58 g/mol
    Description
    Bodipy FL hydrazide hydrochloride is a useful research compound. Its molecular formula is C14H18BClF2N4O and its molecular weight is 342.58 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bo...
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  • AF 594 azide
    AF 594 azide
    • Cat. No.:
    • B15555211
    • CAS No.:
    • Molecular Formula:
    • C38H39KN6O10S2
    • Molecular Weight:
    • 843.0 g/mol
    Description
    AF 594 azide is a useful research compound. Its molecular formula is C38H39KN6O10S2 and its molecular weight is 843.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AF 594 azide suitable fo...
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